Cas no 1097125-82-0 (4-fluoro-N,2-dimethylbenzene-1-sulfonamide)

• Product Name: 4-fluoro-N,2-dimethylbenzene-1-sulfonamide
• CAS No: 1097125-82-0
• MF: C₈H₁₀FNO₂S
• MW: 203.233904361725
• CID: 6420892
• PubChem ID: 43244528
• Update Time: 2025-10-22

4-fluoro-N,2-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-fluoro-N,2-dimethylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-fluoro-N,2-dimethyl-
• CS-0350999
• EN300-1452605
• MFCD11641785
• AKOS009145986
• 1097125-82-0
• 4-FLUORO-2,N-DIMETHYL-BENZENESULFONAMIDE
• 4-fluoro-N,2-dimethylbenzenesulfonamide
• Z279623146

• Inchi： 1S/C8H10FNO2S/c1-6-5-7(9)3-4-8(6)13(11,12)10-2/h3-5,10H,1-2H3
• InChI Key： ODHCJVJWWFGYJE-UHFFFAOYSA-N
• SMILES： C1(S(NC)(=O)=O)=CC=C(F)C=C1C

Computed Properties

• Exact Mass: 203.04162790g/mol
• Monoisotopic Mass: 203.04162790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• Density: 1.266±0.06 g/cm3(Predicted)
• Boiling Point: 298.9±50.0 °C(Predicted)
• pka: 11.44±0.30(Predicted)

Additional information on 4-fluoro-N,2-dimethylbenzene-1-sulfonamide

Comprehensive Analysis of 4-fluoro-N,2-dimethylbenzene-1-sulfonamide (CAS No. 1097125-82-0): Properties, Applications, and Industry Trends

4-fluoro-N,2-dimethylbenzene-1-sulfonamide (CAS No. 1097125-82-0) is a specialized sulfonamide derivative with a unique molecular structure featuring a fluorine substituent and two methyl groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a bioactive intermediate. The presence of the fluoro group enhances its metabolic stability, making it a valuable building block in drug discovery programs targeting enzyme inhibition or receptor modulation.

In recent years, the demand for fluorinated sulfonamides like 4-fluoro-N,2-dimethylbenzene-1-sulfonamide has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers frequently explore its utility in structure-activity relationship (SAR) studies, particularly in developing kinase inhibitors or antimicrobial agents. The compound's CAS No. 1097125-82-0 serves as a critical identifier in patent literature and regulatory documentation, ensuring traceability in supply chains.

The synthesis of 4-fluoro-N,2-dimethylbenzene-1-sulfonamide typically involves multi-step organic reactions, including sulfonylation and fluorination processes. Advanced purification techniques such as column chromatography or recrystallization are employed to achieve high purity grades (>98%), which is essential for research applications. Analytical characterization via NMR spectroscopy and mass spectrometry confirms the structural integrity of this compound, addressing quality concerns in peer-reviewed studies.

From an industrial perspective, 1097125-82-0 aligns with the growing trend of green chemistry in fine chemical production. Manufacturers are increasingly adopting catalytic methods to reduce waste generation during synthesis. This resonates with the global push for sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industry forums. The compound's stability under various pH conditions also makes it suitable for formulation development in drug delivery systems.

Emerging applications of 4-fluoro-N,2-dimethylbenzene-1-sulfonamide extend to material science, where its sulfonamide moiety contributes to polymer modification. Researchers investigating high-performance polymers for medical devices or filtration membranes often reference this compound's CAS number in their methodologies. Such interdisciplinary applications highlight its versatility beyond traditional medicinal chemistry roles.

Quality control protocols for CAS No. 1097125-82-0 strictly adhere to ICH guidelines, with particular emphasis on residual solvent analysis and heavy metal content. These standards address frequent queries from procurement specialists regarding compound specifications and batch-to-batch consistency. The compound's shelf life and storage conditions (typically 2-8°C under inert atmosphere) are critical parameters for laboratory purchasers evaluating chemical inventories.

In regulatory contexts, 4-fluoro-N,2-dimethylbenzene-1-sulfonamide undergoes rigorous safety assessment for research use, with comprehensive SDS documentation available through chemical suppliers. This transparency meets the increasing demand for ESG-compliant chemicals in the life sciences sector. The compound's structure-property relationships continue to be a subject of computational chemistry studies, leveraging AI-assisted molecular modeling techniques that dominate contemporary research discussions.

The global market for fluorinated sulfonamide derivatives shows steady growth, with 1097125-82-0 occupying a niche position in custom synthesis catalogs. Procurement trends indicate rising interest from contract research organizations (CROs) and academic institutions engaged in fragment-based drug design. This aligns with search analytics revealing frequent queries about scaffold molecules for combinatorial chemistry libraries.

Future research directions for 4-fluoro-N,2-dimethylbenzene-1-sulfonamide may explore its potential in proteolysis-targeting chimeras (PROTACs), a hot topic in drug discovery circles. Its balanced lipophilicity (predicted LogP ~2.1) and molecular weight (217.25 g/mol) make it a candidate for E3 ligase ligand development. Such applications would further elevate the importance of CAS No. 1097125-82-0 in cutting-edge therapeutic modalities.